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Compound of Interest

Compound Name: Aluminum carbonate

Cat. No.: B084611 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling aluminum carbonate (CAS No. 1339-92-0), including detailed

operational and disposal plans to foster a culture of safety and precision in your critical work.

While some safety data sheets (SDS) indicate that aluminum carbonate may not meet the

criteria for hazard classification based on available data, others classify it as a substance that

causes serious eye irritation.[1][2] Given this discrepancy, a cautious approach is

recommended. Aluminum carbonate is also noted to be an unstable substance.[3]

Essential Personal Protective Equipment (PPE)
To ensure the safety of personnel, the following personal protective equipment should be worn

when handling aluminum carbonate.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must comply with European

standard EN 166.[2]

Face Shield

Recommended for additional

protection against splashes,

especially during transfer or

disposal.[4]

Hand Protection Chemical-Resistant Gloves

Nitrile or other suitable

material. Remove gloves with

care to avoid skin

contamination.[2]

Body Protection Long-Sleeved Laboratory Coat
Provides a primary barrier

against accidental contact.

Chemical-Resistant Apron or

Coveralls

Recommended when handling

larger quantities.

Respiratory Protection

Not typically required under

normal use with adequate

ventilation.

For large-scale operations or in

cases of inadequate ventilation

where dust formation is likely,

a particle filter respirator is

recommended.[2]

Operational Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe handling process.

1. Preparation and Engineering Controls:

Ventilation: Always handle aluminum carbonate in a well-ventilated area. A fume hood is

recommended, especially if there is a potential for dust generation.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.
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2. Handling Procedure:

Avoid Dust Formation: Handle the solid material carefully to prevent the generation of

airborne dust.[2]

Grounding: For processes that may generate static electricity, ensure that equipment is

properly grounded to prevent ignition of dust.

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the handling area. Avoid

breathing dust.

Prevent Contact: Wear appropriate PPE to avoid contact with skin, eyes, or clothing.[2]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[2]

3. Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation and wear the prescribed PPE.[2]

Containment and Cleanup: For spills, sweep up the solid material and shovel it into a

suitable, labeled container for disposal. Avoid actions that could generate dust.[2]

Environmental Precautions: Prevent the substance from entering drains or the environment.

[2]

Disposal Plan
Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility.

1. Waste Classification:

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste.[2]

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification.[2]
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2. Disposal Procedure:

Containerization: Collect waste aluminum carbonate in a clearly labeled, sealed container.

Waste Stream: Dispose of the material through a licensed hazardous waste disposal

company. Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) department.

Empty Containers: Empty containers should be treated as hazardous waste until they have

been properly decontaminated.

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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